3-Tert-butyl-5-(hydroxymethyl)benzoic acid

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 3-tert-butyl-5-(hydroxymethyl)benzoic acid
• InChI: InChI=1S/C12H16O3/c1-12(2,3)10-5-8(7-13)4-9(6-10)11(14)15/h4-6,13H,7H2,1-3H3,(H,14,15)
• InChI Key: QDXFCYCCVFBELU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)C(=O)O)CO

Description

3-Tert-butyl-5-(hydroxymethyl)benzoic acid is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 3-tert-butyl-5-(hydroxymethyl)benzoate (3.0 g, 0.013 mol) in MeOH (20 mL) was added sodium hydroxide (0.54 g, 0.013 mol) in water (10 mL). The reaction mixture was allowed to stir at rt overnight and then concentrated. To the residue was added 1M HCl added (pH 5) and the resulting precipitate was collected by filtration to give 3-tert-butyl-5-(hydroxymethyl)benzoic acid (92%). LCMS ES−207.